Cas no 2229375-33-9 (methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• CAS No: 2229375-33-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6338317
• PubChem ID: 165624384
• Update Time: 2025-10-23

methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• EN300-1791916
• 2229375-33-9

• Inchi： 1S/C10H15NO3/c1-6-5-11-7(2)10(6)8(12)4-9(13)14-3/h5,8,11-12H,4H2,1-3H3
• InChI Key： GZVFORWJOFJFMV-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS No. 2229375-33-9)

Methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS No. 2229375-33-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, flavor and fragrance chemistry, and material science. This compound, characterized by its unique pyrrole ring structure and ester functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₅NO₃, and structural features make it a valuable building block for designing bioactive molecules and functional materials.

The growing interest in methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate is partly driven by its potential applications in drug discovery. Researchers are exploring its role in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutic agents. For instance, pyrrole derivatives are known for their anti-inflammatory, antimicrobial, and antioxidant properties, aligning with the current trend of targeting multi-functional therapeutics. This compound's hydroxypropanoate moiety further enhances its reactivity, enabling diverse chemical modifications.

In the flavor and fragrance industry, methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate is valued for its potential to contribute to novel aroma profiles. Pyrrole derivatives are often associated with earthy, nutty, or roasted notes, making them suitable for food additives and perfumery. With consumers increasingly demanding natural-like and sustainable ingredients, this compound's synthetic versatility offers a pathway to eco-friendly alternatives.

From a material science perspective, the compound's pyrrole ring and ester group make it a candidate for polymeric materials and coatings. Recent studies highlight its potential in conductive polymers, which are critical for flexible electronics and energy storage devices. This aligns with the global push toward renewable energy solutions and smart materials.

One of the most frequently searched questions about methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate revolves around its synthesis methods. Common approaches include multi-step organic reactions involving pyrrole alkylation and esterification. Researchers are also investigating catalytic processes to improve yield and green chemistry metrics, reflecting the industry's shift toward sustainable synthesis.

Another hot topic is the compound's safety profile and regulatory status. While it is not classified as a hazardous substance, proper handling protocols are recommended due to its chemical reactivity. Regulatory bodies such as the EPA and REACH have not flagged it for restrictions, but ongoing toxicological studies are essential to ensure its safe use in consumer products.

In summary, methyl 3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS No. 2229375-33-9) is a multifaceted compound with promising applications across pharmaceuticals, flavor chemistry, and advanced materials. Its structural uniqueness and adaptability position it as a key player in innovation-driven industries, meeting the demands of modern research and sustainable development.